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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known health and safety

hazards associated with 2-Ethylphenol (CAS No. 90-00-6). The information is intended to

support risk assessment, safe handling, and the development of appropriate safety protocols in

research and development settings.

Executive Summary of Hazards
2-Ethylphenol is an organic compound that is harmful through multiple routes of exposure,

including inhalation, skin contact, and ingestion.[1][2][3] It is classified as a skin irritant and can

cause severe eye damage.[4][5][6] Due to its corrosive properties, contact can lead to

significant tissue injury.[2][6][7] While data on long-term effects such as carcinogenicity and

reproductive toxicity are limited, available information suggests it is not mutagenic in bacterial

assays.[1][8] Safe handling requires stringent adherence to personal protective equipment

(PPE) protocols and engineering controls.

Toxicological Data
The following tables summarize the available quantitative toxicological data for 2-Ethylphenol.

Table 1: Acute Toxicity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b104991?utm_src=pdf-interest
https://www.benchchem.com/product/b104991?utm_src=pdf-body
https://www.benchchem.com/product/b104991?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB9690&dnl=sd_-_2-Ethylphenol_%5BCAS_90-00-6%5D_%28SB9690%29_%28EU%29.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0163709&productDescription=2-ETHYLPHENOL+98%2B%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Comparative_Toxicity_of_2_Ethylphenol_3_Ethylphenol_and_4_Ethylphenol_A_Guide_for_Researchers.pdf
https://www.thegoodscentscompany.com/data/rw1175631.html
https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://www.haz-map.com/Agents/3109
https://www.cpachem.com/msds?num=SB9690&dnl=sd_-_2-Ethylphenol_%5BCAS_90-00-6%5D_%28SB9690%29_%28EU%29.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethylphenols_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b104991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Type Species Route Value Reference

LD50 Mouse Oral 600 mg/kg [4][5][6][9]

LD50 Mouse Intraperitoneal 172 mg/kg [4][5][6]

LD50 (Mixture) Rat Oral 981 mg/kg [8]

Note: The mixture study consisted of 25.9% 2-ethylphenol, 41.1% 3-ethylphenol, and 33.0%

4-ethylphenol.[8]

Table 2: Physical and Chemical Properties Relevant to Safety

Property Value Reference

Molecular Formula C₈H₁₀O [2]

Molecular Weight 122.17 g/mol [1]

Appearance
Colorless to pale yellow or

amber liquid
[2][10]

Odor Phenol-like [11]

Boiling Point 195-197 °C

Melting Point -18 °C [2][9][11]

Flash Point 78 °C (172.4 °F) - closed cup [5]

Density 1.019 - 1.037 g/mL at 20-25 °C [1]

Vapor Pressure 0.153 mmHg at 25 °C [5][11]

| Water Solubility | Not miscible or difficult to mix |[1] |

Health Effects of Exposure
3.1 Acute Toxicity 2-Ethylphenol is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][2] Signs of acute toxicity reported in animal studies on ethylphenol mixtures include

decreased motor activity, ataxia, prostration, and respiratory changes.[8]
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3.2 Skin Corrosion and Irritation The compound is classified as a skin irritant and can cause

severe skin burns.[4][5][6] Prolonged or repeated contact may lead to dermatitis.[10]

3.3 Eye Damage and Irritation Exposure poses a risk of serious and severe damage to the

eyes.[4][5][6] Some classifications note it causes irreversible effects on the eye.[6]

3.4 Respiratory Tract Irritation Vapors or mists of 2-Ethylphenol are irritating to the respiratory

system.[5][7][10] Inhalation may lead to symptoms such as headache, dizziness, and

respiratory discomfort, with the potential for chemical pneumonitis in severe cases.[7][10]

3.5 Chronic Toxicity and Other Endpoints

Sensitization: Data regarding skin sensitization is unavailable, but it is not expected to be a

sensitizer based on structural analogues.[8]

Germ Cell Mutagenicity: Based on available data, the classification criteria for germ cell

mutagenicity are not met.[1] An Ames test conducted on 2-Ethylphenol was reported to be

negative.[8]

Carcinogenicity: Long-term exposure has not been conclusively linked to carcinogenic

effects, though data is limited.[10]

Reproductive Toxicity: Based on available data, the classification criteria for reproductive

toxicity are not met.[1] A study on a mixture of ethylphenol isomers found no effects on

mating, fertility, or development at the highest tested doses.[8]

Occupational Exposure and Safety
4.1 Exposure Limits No specific occupational exposure limits (e.g., OSHA PEL, ACGIH TLV)

have been established for 2-Ethylphenol.[8] Therefore, exposure should be minimized to the

lowest achievable level.

4.2 Engineering Controls Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[2][6] Eyewash stations and safety showers must be readily accessible.

[2][6]

4.3 Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.[1][5]

Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, use a

NIOSH-approved respirator with an organic vapor cartridge.

4.4 First Aid Measures

Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes. Seek immediate medical attention.[2]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including

under the eyelids.[2] Remove contact lenses if present and easy to do. Continue rinsing and

seek immediate medical attention.[2][6]

Ingestion: Do NOT induce vomiting.[2][6] Rinse mouth with water and seek immediate

medical attention.[1][6]

Key Experimental Protocols
Detailed experimental protocols for a specific substance are often proprietary. However, the

toxicological endpoints reported for 2-Ethylphenol are typically evaluated using standardized

OECD (Organisation for Economic Co-operation and Development) guidelines, which are

summarized below.

5.1 Acute Oral Toxicity - OECD Guidelines 420/423 (Acute Toxic Class Method) This method is

used to estimate the LD50 and identify substances that have significant acute toxicity. The

protocol involves a stepwise procedure with a small number of animals per step.

Animal Selection: Typically uses rats or mice of a single sex (usually females, as they are

often slightly more sensitive).
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Dosing: A single dose of the substance is administered orally via gavage. The procedure

starts with a dose expected to be moderately toxic.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.[4]

Observations include changes in skin, fur, eyes, and behavior.

Endpoint: The LD50 value is not calculated precisely but is assigned to a toxicity

classification category based on the observed mortality at specific dose levels.[4]

5.2 Skin Corrosion/Irritation - OECD Guideline 404 This test assesses the potential of a

substance to cause irreversible (corrosion) or reversible (irritation) skin damage.

Animal Selection: The test is typically performed on healthy young adult albino rabbits.

Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied

to a small patch of shaved skin.

Exposure: The substance is held in contact with the skin for a defined period, typically up to

4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at graded

intervals after patch removal. Observations continue for up to 14 days to assess the

reversibility of the effects.[4]

5.3 Bacterial Reverse Mutation Test (Ames Test) - OECD Guideline 471 This in vitro assay is

widely used to detect the mutagenic potential of a chemical, specifically its ability to induce

gene mutations.

Test System: Uses several strains of bacteria (e.g., Salmonella typhimurium, Escherichia

coli) with pre-existing mutations that leave them unable to synthesize an essential amino

acid (e.g., histidine).

Exposure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without an external metabolic activation system (S9 mix, derived from rat liver

enzymes) to simulate mammalian metabolism.
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Incubation: The treated bacteria are plated on a minimal agar medium that lacks the specific

amino acid.

Endpoint: Only bacteria that have undergone a reverse mutation (reversion) to regain the

ability to synthesize the amino acid will grow and form visible colonies. A substance is

considered mutagenic if it causes a reproducible, dose-related increase in the number of

revertant colonies compared to the negative control.[8]

Visualizations: Workflows and Pathways
The following diagrams illustrate key logical and mechanistic pathways related to 2-
Ethylphenol hazard assessment.

Figure 1. Hazard Assessment and Response Workflow
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Figure 1. Hazard Assessment and Response Workflow
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Figure 2. Generalized Cytotoxicity Pathway for Phenolic Compounds
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Figure 2. Generalized Cytotoxicity Pathway for Phenolic Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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